Cas no 82423-35-6 (21-Hydroxy-pregna-1,4,16-triene-3,11,20-trione 21-Acetate)
82423-35-6 structure
Product Name:21-Hydroxy-pregna-1,4,16-triene-3,11,20-trione 21-Acetate
CAS No:82423-35-6
MF:C23H26O5
MW:382.449547290802
CID:1060606
Update Time:2024-12-09
21-Hydroxy-pregna-1,4,16-triene-3,11,20-trione 21-Acetate Chemical and Physical Properties
Names and Identifiers
-
- 21-Hydroxy-pregna-1,4,16-triene-3,11,20-trione 21-Acetate
- [2-[(8S,9S,10R,13S,14S)-10,13-dimethyl-3,11-dioxo-7,8,9,12,14,15-hexahydro-6H-cyclopenta[a]phenanthren-17-yl]-2-oxoethyl] acetate
- 21-acetoxypregna-1,4,16-triene-3,11,20-trione
- 21-(Acetyloxy)pregna-1,4,16-triene-3,11,20-trione (ACI)
- Pregna-1,4,16-triene-3,11,20-trione, 21-hydroxy-, 21-acetate (6CI)
-
- Inchi: 1S/C23H26O5/c1-13(24)28-12-20(27)18-7-6-17-16-5-4-14-10-15(25)8-9-22(14,2)21(16)19(26)11-23(17,18)3/h7-10,16-17,21H,4-6,11-12H2,1-3H3/t16-,17-,21+,22-,23-/m0/s1
- InChI Key: OZYMSQQCILMWFF-YTQSOXLISA-N
- SMILES: C[C@]12C=CC(=O)C=C1CC[C@H]1[C@@H]3CC=C(C(=O)COC(=O)C)[C@]3(CC([C@H]21)=O)C
Computed Properties
- Exact Mass: 382.17800
Experimental Properties
- PSA: 77.51000
- LogP: 3.14180
21-Hydroxy-pregna-1,4,16-triene-3,11,20-trione 21-Acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | H952215-25mg |
21-Hydroxy-pregna-1,4,16-triene-3,11,20-trione 21-Acetate |
82423-35-6 | 25mg |
$ 201.00 | 2023-04-15 | ||
| TRC | H952215-50mg |
21-Hydroxy-pregna-1,4,16-triene-3,11,20-trione 21-Acetate |
82423-35-6 | 50mg |
$ 305.00 | 2023-04-15 | ||
| TRC | H952215-100mg |
21-Hydroxy-pregna-1,4,16-triene-3,11,20-trione 21-Acetate |
82423-35-6 | 100mg |
$ 569.00 | 2023-04-15 | ||
| TRC | H952215-250mg |
21-Hydroxy-pregna-1,4,16-triene-3,11,20-trione 21-Acetate |
82423-35-6 | 250mg |
$ 1326.00 | 2023-04-15 | ||
| TRC | H952215-500mg |
21-Hydroxy-pregna-1,4,16-triene-3,11,20-trione 21-Acetate |
82423-35-6 | 500mg |
$ 2388.00 | 2023-04-15 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-488527-50mg |
21-Hydroxy-pregna-1,4,16-triene-3,11,20-trione 21-acetate, |
82423-35-6 | 50mg |
¥3685.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-488527-50 mg |
21-Hydroxy-pregna-1,4,16-triene-3,11,20-trione 21-acetate, |
82423-35-6 | 50mg |
¥3,685.00 | 2023-07-11 |
21-Hydroxy-pregna-1,4,16-triene-3,11,20-trione 21-Acetate Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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